(3Z)-3-[(4-cyanophenyl)imino]-3H-benzo[f]chromene-2-carboxamide

• IUPAC Name: 3-(4-cyanophenyl)iminobenzo[f]chromene-2-carboxamide
• InChI: InChI=1S/C21H13N3O2/c22-12-13-5-8-15(9-6-13)24-21-18(20(23)25)11-17-16-4-2-1-3-14(16)7-10-19(17)26-21/h1-11H,(H2,23,25)
• InChI Key: RPQXAUPIPZUXKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C(C(=NC4=CC=C(C=C4)C#N)O3)C(=O)N
• Molecular Formula: C21H13N3O2
• Molecular Weight: 339.3 g/mol

Description

(3Z)-3-[(4-cyanophenyl)imino]-3H-benzo[f]chromene-2-carboxamide, commonly referred to as 3Z-4-CN-BC, is a synthetic compound belonging to the class of benzo[f]chromene-2-carboxamides. It is a heterocyclic compound, containing both a benzene ring and an imine group. 3Z-4-CN-BC has been studied extensively for its potential applications in scientific research, as it has been found to possess a variety of biochemical and physiological effects.

Scientific Research Applications

3Z-4-CN-BC has been studied extensively for its potential applications in scientific research. It has been found to possess a variety of biochemical and physiological effects, making it a useful tool in the study of biological processes. It has been used in studies of cell signaling pathways, drug delivery systems, and gene expression. In addition, 3Z-4-CN-BC has been used to study the effects of oxidative stress on cells, as well as the effects of environmental toxins on cells.

Mechanism of Action

The mechanism of action of 3Z-4-CN-BC is not yet fully understood. However, it has been suggested that 3Z-4-CN-BC may act as an antioxidant, scavenging free radicals and preventing oxidative damage to cells. It has also been suggested that 3Z-4-CN-BC may act as an inhibitor of enzymes involved in the regulation of cell signaling pathways and gene expression.
Biochemical and Physiological Effects
3Z-4-CN-BC has been found to possess a variety of biochemical and physiological effects. In cell culture studies, 3Z-4-CN-BC has been found to inhibit the growth of cancer cells and reduce the production of inflammatory cytokines. In animal studies, 3Z-4-CN-BC has been found to reduce the severity of allergic reactions and improve cognitive performance. In addition, 3Z-4-CN-BC has been found to possess anti-inflammatory, anti-oxidant, and anti-aging properties.

Advantages and Limitations for Lab Experiments

3Z-4-CN-BC has several advantages for use in laboratory experiments. It is relatively easy to synthesize, making it an economical option for research. In addition, 3Z-4-CN-BC exhibits a variety of biochemical and physiological effects, making it useful for studying a wide range of biological processes. However, 3Z-4-CN-BC also has several limitations for use in laboratory experiments. It is not yet fully understood how 3Z-4-CN-BC exerts its effects, making it difficult to predict its effects in different contexts. In addition, 3Z-4-CN-BC is not yet approved for use in humans, so its use in clinical studies is limited.

Future Directions

There are several potential future directions for research on 3Z-4-CN-BC. Further studies are needed to elucidate the mechanism of action of 3Z-4-CN-BC and to determine its potential applications in clinical settings. In addition, studies are needed to investigate the effects of 3Z-4-CN-BC on other biological processes, such as metabolism and cell differentiation. Finally, further studies are needed to determine the safety and efficacy of 3Z-4-CN-BC for use in humans.

Synthesis Methods

3Z-4-CN-BC can be synthesized using a two-step method. The first step is the condensation reaction of 4-cyano-3-hydroxybenzaldehyde and ethylenediamine. This reaction yields the intermediate compound 4-cyano-3-hydroxybenzaldehyde-ethylenediamine. The second step is the cyclization of the intermediate compound with p-toluenesulfonic acid. This reaction yields 3Z-4-CN-BC as the final product.